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Compound of Interest

Compound Name: Cobalt(3+);trinitrate

Cat. No.: B093377 Get Quote

An In-depth Technical Guide to Cobalt(III) Nitrate

This guide provides a comprehensive overview of cobalt(III) nitrate, focusing on its chemical

formula, molecular structure, physicochemical properties, and key experimental protocols. The

information is tailored for researchers, scientists, and professionals in drug development and

materials science who require detailed technical data.

Chemical Formula and Molecular Structure
Cobalt(III) nitrate is an inorganic compound with the chemical formula Co(NO₃)₃.[1] It is a

coordination complex where the central cobalt atom is in the +3 oxidation state.

The molecule adopts a distorted octahedral geometry.[1] This arrangement is achieved through

the coordination of three bidentate nitrate ligands to the central cobalt ion. Each nitrate ligand

binds to the cobalt atom through two oxygen atoms. This coordination results in a molecule

with D₃ symmetry, making it chiral. The compound is diamagnetic and appears as a green solid

that can be sublimed at ambient temperatures.[1] The structural integrity, particularly the six-

coordinate molecular unit, is maintained when dissolved in solvents like carbon tetrachloride.[2]

Key structural parameters include Co-O bond lengths of approximately 190 pm and O-Co-O

angles within the same chelating nitrate group of about 68 degrees.[1]
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The quantitative properties of cobalt(III) nitrate are summarized in the table below, providing a

clear reference for experimental and theoretical applications.

Property Value Reference(s)

Chemical Formula Co(NO₃)₃ [1]

Molar Mass 244.96 g/mol [1]

Appearance
Green, hygroscopic, crystalline

solid
[1]

Density 2.49 g/cm³ [1]

Solubility in Water 5.07 g/100 mL [1]

Magnetic Properties Diamagnetic [1]

CAS Number 15520-84-0 [1]

Crystal Structure Cubic [1]

Experimental Protocols
Synthesis of Anhydrous Cobalt(III) Nitrate
The primary method for preparing anhydrous cobalt(III) nitrate involves the reaction of

cobalt(III) fluoride with dinitrogen pentoxide.[2]

Methodology:

Reactants: Cobalt(III) fluoride (CoF₃) and dinitrogen pentoxide (N₂O₅) are required as

starting materials.

Reaction: The reaction is carried out in a controlled environment to prevent exposure to

moisture, given the hygroscopic nature of the product.

Equation: CoF₃ + 3N₂O₅ → Co(NO₃)₃ + 3FNO₂ (Note: The exact stoichiometry and reaction

byproducts may vary).
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Product Isolation: The resulting green solid, cobalt(III) nitrate, is isolated from the reaction

mixture.

Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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